N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}benzamide

• IUPAC Name: N-[2-oxo-2-[(2E)-2-(1-phenylethylidene)hydrazinyl]ethyl]benzamide
• InChI: InChI=1S/C17H17N3O2/c1-13(14-8-4-2-5-9-14)19-20-16(21)12-18-17(22)15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H,18,22)(H,20,21)/b19-13+
• InChI Key: SDKZGIFAQXCYIQ-CPNJWEJPSA-N
• Canonical SMILES: CC(=NNC(=O)CNC(=O)C1=CC=CC=C1)C2=CC=CC=C2
• Isomeric SMILES: C/C(=N\NC(=O)CNC(=O)C1=CC=CC=C1)/C2=CC=CC=C2
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}benzamide, also known as OPHEB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. OPHEB is a hydrazone derivative of benzamide and is known for its ability to selectively bind to certain receptors in the body, making it a promising candidate for various research applications.

Mechanism of Action

N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}benzamide exerts its effects by selectively binding to the σ1 receptor, which is a transmembrane protein located in the endoplasmic reticulum. The binding of this compound to the σ1 receptor leads to the activation of various signaling pathways, which ultimately leads to the modulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of certain cancer cells, suggesting that it may have potential as an anticancer agent. In addition, this compound has been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}benzamide in lab experiments is its high selectivity for the σ1 receptor. This makes it a valuable tool for studying the physiological processes that are regulated by this receptor. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are many potential future directions for the study of N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}benzamide. One promising area of research is the development of new drugs that target the σ1 receptor. This compound may serve as a valuable starting point for the development of these drugs. In addition, further studies are needed to fully understand the biochemical and physiological effects of this compound, which may lead to the discovery of new therapeutic targets for various diseases. Finally, the development of new synthesis methods for this compound may lead to the production of more potent and selective analogs of this compound.

Scientific Research Applications

N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}benzamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is its use as a selective ligand for certain receptors in the body. This compound has been shown to selectively bind to the σ1 receptor, which is involved in various physiological processes such as pain, cognition, and mood regulation. This makes this compound a promising candidate for the development of new drugs for various diseases.